Cas no 212133-11-4 (Ruthenium,dichloro[(2R)-1-[(4S)-4,5-dihydro-4-(1-methylethyl)-2-oxazolyl-kN3]-2-(diphenylphosphino-kP)ferrocene](triphenylphosphine)-,(TB-5-13)-)

Ruthenium,dichloro[(2R)-1-[(4S)-4,5-dihydro-4-(1-methylethyl)-2-oxazolyl-kN3]-2-(diphenylphosphino-kP)ferrocene](triphenylphosphine)-,(TB-5-13)- structure
212133-11-4 structure
Product Name:Ruthenium,dichloro[(2R)-1-[(4S)-4,5-dihydro-4-(1-methylethyl)-2-oxazolyl-kN3]-2-(diphenylphosphino-kP)ferrocene](triphenylphosphine)-,(TB-5-13)-
CAS No:212133-11-4
MF:C46H43Cl2FeNOP2Ru
MW:915.608252763748
MDL:MFCD08459357
CID:242465
Update Time:2024-10-31

Ruthenium,dichloro[(2R)-1-[(4S)-4,5-dihydro-4-(1-methylethyl)-2-oxazolyl-kN3]-2-(diphenylphosphino-kP)ferrocene](triphenylphosphine)-,(TB-5-13)- Chemical and Physical Properties

Names and Identifiers

    • Ruthenium,dichloro[(2R)-1-[(4S)-4,5-dihydro-4-(1-methylethyl)-2-oxazolyl-kN3]-2-(diphenylphosphino-kP)ferrocene](triphenylphosphine)-,(TB-5-13)-
    • (S)-2-[(SP)-2-(Diphenylphosphino)ferrocenyl]-4-isopropyl-2-oxazoline triphenylphosphine ruthenium(II) dichloride Complex
    • (-)-Dichloro[(4S)-4-(i-propyl)-2-{(S)-2-(diphenylphosphino)ferrocenyl}oxazoline](triphenylphosphine)ruthenium(II)
    • Ruthenium,dichloro[(2R)-1-[(4S)-4,5-dihydro-4-(1-methylethyl)-2-oxazolyl-kN3]-2-(diphenylphosp...
    • Ruthenium,dichloro[(2R)-1-[(4S)-4,5-dihydro-4-(1-methylethyl)-2-oxazolyl-kN3]-2-(diphenylphosphino-kP)ferrocene](triphenylpho
    • NAUD CATALYST SK-N003-2Z
    • (S)-2-[(SP)-2-(Diphenylphosphino)ferrocenyl]-4-isopropyl-2-oxazoline triphenylphosphine ruthenium(II) dichloride Complex >=97%
    • (S)-2-[(SP)-2-(Diphenylphosphino)ferrocenyl]-4-isopropyl-2-oxazolinetriphenylphosphine rutheni
    • (-)-DICHLORO[(4S)-4-(I-PROPYL)-2-[(S)-2-(DIPHENYLPHOSPHINO)FERROCENYL]OXAZOLINE](TRIPHENYLPHOSPHINE)RUTHENIUM (II)
    • (S)-2-[(S)-2-(DIPHENYLPHOSPHINO)FERROCENYL]-4-ISOPROPYL-2-OXAZOLINE TRIPHENYLPHOSPHINE RUTHENIUM(II) DICHLORIDE COMPLEX
    • (R)-1-(DIPHENYLPHOSPHINO)-2-[(S)-4-ISOPROPYL-2-OXAZOLIN-2-YL]FERROCENE TRIPHENYLPHOSPHINE RUTHENIUM(II) CHLORIDE COMPLEX
    • (-)-Dichloro[(4S)-4-(i-propyl)-2-{(S)-2-(diphenylphosphino)ferrocenyl}oxazoline](triphenylphosphine)ruthenium (II)
    • (S)-2-[(S)-2-(Diphenylphosphino)ferrocenyl]-4-isopropyl-2-oxazoline triphenylpho
    • MDL: MFCD08459357
    • Inchi: 1S/C23H23NOP.C18H15P.C5H5.2ClH.Fe.Ru/c1-17(2)21-16-25-23(24-21)20-14-9-15-22(20)26(18-10-5-3-6-11-18)19-12-7-4-8-13-19;1-4-10-16(11-5-1)19(17-12-6-2-7-13-17)18-14-8-3-9-15-18;1-2-4-5-3-1;;;;/h3-15,17,21H,16H2,1-2H3;1-15H;1-5H;2*1H;;/q;;;;;;+2/p-2/t21-;;;;;;/m1....../s1
    • InChI Key: RKBAYBDGVOXZHR-KOFDSZFWSA-L
    • SMILES: [C]1([CH][CH][CH][C]1P(C1=CC=CC=C1)C1=CC=CC=C1)C1OC[C@H](C(C)C)N=1.P(C1=CC=CC=C1)(C1=CC=CC=C1)C1=CC=CC=C1.[Ru](Cl)Cl.[CH]1[CH][CH][CH][CH]1.[Fe]

Computed Properties

  • Exact Mass: 915.05900
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 54
  • Rotatable Bond Count: 7
  • Complexity: 677
  • Covalently-Bonded Unit Count: 5
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: Not available
  • Topological Polar Surface Area: 21.6

Experimental Properties

  • Color/Form: Not available
  • PSA: 48.77000
  • LogP: 9.29760
  • Solubility: Not available
  • Specific Rotation: -1127° (c 0.1, CHCl3)

Ruthenium,dichloro[(2R)-1-[(4S)-4,5-dihydro-4-(1-methylethyl)-2-oxazolyl-kN3]-2-(diphenylphosphino-kP)ferrocene](triphenylphosphine)-,(TB-5-13)- Security Information

  • WGK Germany:3
  • Storage Condition:under inert gas (nitrogen or Argon) at 2-8°C

Ruthenium,dichloro[(2R)-1-[(4S)-4,5-dihydro-4-(1-methylethyl)-2-oxazolyl-kN3]-2-(diphenylphosphino-kP)ferrocene](triphenylphosphine)-,(TB-5-13)- Customs Data

  • HS CODE:28439000

Ruthenium,dichloro[(2R)-1-[(4S)-4,5-dihydro-4-(1-methylethyl)-2-oxazolyl-kN3]-2-(diphenylphosphino-kP)ferrocene](triphenylphosphine)-,(TB-5-13)- Pricemore >>

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Ruthenium,dichloro[(2R)-1-[(4S)-4,5-dihydro-4-(1-methylethyl)-2-oxazolyl-kN3]-2-(diphenylphosphino-kP)ferrocene](triphenylphosphine)-,(TB-5-13)- Related Literature

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